Cas no 2229246-48-2 (2-(chloromethyl)-3-ethylpent-1-ene)

• Product Name: 2-(chloromethyl)-3-ethylpent-1-ene
• CAS No: 2229246-48-2
• MF: C₈H₁₅Cl
• MW: 146.657701730728
• CID: 5923180
• PubChem ID: 165898524
• Update Time: 2025-06-14

2-(chloromethyl)-3-ethylpent-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-ethylpent-1-ene
• EN300-1977953
• 2229246-48-2

• Inchi： 1S/C8H15Cl/c1-4-8(5-2)7(3)6-9/h8H,3-6H2,1-2H3
• InChI Key： YPRZLCLHQPJIOS-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(CC)CC

Computed Properties

• Exact Mass: 146.0862282g/mol
• Monoisotopic Mass: 146.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-(chloromethyl)-3-ethylpent-1-ene

Comprehensive Overview of 2-(chloromethyl)-3-ethylpent-1-ene (CAS No. 2229246-48-2): Properties, Applications, and Industry Insights

2-(chloromethyl)-3-ethylpent-1-ene (CAS No. 2229246-48-2) is a specialized organic compound with a unique molecular structure, featuring a chloromethyl group and an ethylpentene backbone. This compound has garnered attention in synthetic chemistry due to its versatile reactivity, particularly in polymerization and intermediate synthesis. Researchers and industrial chemists frequently search for "2-(chloromethyl)-3-ethylpent-1-ene applications" or "CAS 2229246-48-2 synthesis methods," reflecting its growing relevance in material science and fine chemical production.

The compound’s chloromethyl functional group enables nucleophilic substitution reactions, making it valuable for constructing complex molecules. Recent studies highlight its potential in creating high-performance polymers, a topic trending in sustainability discussions. As industries seek alternatives to conventional plastics, queries like "green chemistry with 3-ethylpent-1-ene derivatives" have surged, aligning with global eco-friendly initiatives. Its balanced reactivity and stability also make it a candidate for pharmaceutical intermediates, though rigorous purity standards must be met.

From a technical perspective, 2-(chloromethyl)-3-ethylpent-1-ene exhibits a boiling point range of 180–190°C and moderate solubility in organic solvents. Analytical techniques such as GC-MS and NMR spectroscopy are essential for quality verification, as emphasized in searches like "CAS 2229246-48-2 characterization." Handling requires standard organic lab protocols, with emphasis on inert atmospheres to prevent undesired polymerization. Storage recommendations often include cool, dry conditions under nitrogen, a detail frequently queried by logistics professionals.

Innovations in catalytic processes have further elevated interest in this compound. For instance, its role in metathesis reactions—a hot topic in petrochemical research—has been explored to optimize yield and selectivity. Patent databases reveal applications in adhesive formulations and coating additives, addressing demands for durable yet lightweight materials in automotive and aerospace sectors. These trends correlate with search terms like "2-(chloromethyl)-3-ethylpent-1-ene industrial uses."

Regulatory compliance remains critical for commercial adoption. While 2229246-48-2 is not classified under restrictive categories, proper SDS documentation and hazard communication are mandatory. Environmental impact assessments, including biodegradability studies, are increasingly requested, mirroring queries such as "ethylpentene derivatives eco-toxicity." Manufacturers are advised to prioritize transparency in technical data sheets to meet evolving standards.

In conclusion, 2-(chloromethyl)-3-ethylpent-1-ene (CAS No. 2229246-48-2) represents a dynamic intersection of academic research and industrial innovation. Its adaptability in polymer chemistry and specialty chemicals positions it as a compound of sustained interest, driven by both scientific curiosity and market needs. Future developments may focus on scalable production techniques and novel applications, ensuring its place in next-generation material solutions.